Cas no 1381944-30-4 (2-[5-bromo-2-(trifluoromethoxy)phenyl]acetonitrile)

• Product Name: 2-[5-bromo-2-(trifluoromethoxy)phenyl]acetonitrile
• CAS No: 1381944-30-4
• MF: C₉H₅BrF₃NO
• MW: 280.041311979294
• MDL: MFCD22375096
• CID: 2772664
• PubChem ID: 70699913
• Update Time: 2025-04-21

2-[5-bromo-2-(trifluoromethoxy)phenyl]acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[5-bromo-2-(trifluoromethoxy)phenyl]acetonitrile
• CS-0445755
• 5-bromo-2-(trifluoromethoxy)phenylacetonitrile
• [5-Bromo-2-(trifluoromethoxy)phenyl]acetonitrile
• Benzeneacetonitrile, 5-bromo-2-(trifluoromethoxy)-
• 2-(5-Bromo-2-(trifluoromethoxy)phenyl)acetonitrile
• CL9645
• MFCD22375096
• DTXSID00743026
• 1381944-30-4
• AS-46440
• AKOS026673118

• MDL： MFCD22375096
• Inchi： 1S/C9H5BrF3NO/c10-7-1-2-8(15-9(11,12)13)6(5-7)3-4-14/h1-2,5H,3H2
• InChI Key： CPMGKPWSHGWONW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(CC#N)C=1)OC(F)(F)F

Computed Properties

• Exact Mass: 278.95100
• Monoisotopic Mass: 278.95066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02000
• LogP: 3.41378